Cas no 1887223-37-1 (2-[(Difluoromethyl)sulfanyl]pyridine-4-carbonitrile)

• Product Name: 2-[(Difluoromethyl)sulfanyl]pyridine-4-carbonitrile
• CAS No: 1887223-37-1
• MF: C₇H₄F₂N₂S
• MW: 186.181866645813
• CID: 6216710
• PubChem ID: 132522703
• Update Time: 2025-05-22

2-[(Difluoromethyl)sulfanyl]pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[(difluoromethyl)sulfanyl]pyridine-4-carbonitrile
• EN300-1275383
• 1887223-37-1
• 2-[(Difluoromethyl)sulfanyl]pyridine-4-carbonitrile

• Inchi： 1S/C7H4F2N2S/c8-7(9)12-6-3-5(4-10)1-2-11-6/h1-3,7H
• InChI Key： SQLLZMPFCOWSEE-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1C=C(C#N)C=CN=1

Computed Properties

• Exact Mass: 186.00632563g/mol
• Monoisotopic Mass: 186.00632563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62Ų

Additional information on 2-[(Difluoromethyl)sulfanyl]pyridine-4-carbonitrile

Comprehensive Overview of 2-[(Difluoromethyl)sulfanyl]pyridine-4-carbonitrile (CAS No. 1887223-37-1)

2-[(Difluoromethyl)sulfanyl]pyridine-4-carbonitrile (CAS No. 1887223-37-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. The compound features a pyridine core substituted with a difluoromethylsulfanyl group and a carbonitrile functionality, making it a versatile intermediate for further chemical modifications. Researchers and industry professionals are increasingly interested in this molecule for its role in the development of novel bioactive agents and advanced materials.

The difluoromethylsulfanyl moiety in 2-[(Difluoromethyl)sulfanyl]pyridine-4-carbonitrile is particularly noteworthy, as it introduces both fluorine and sulfur atoms into the molecular framework. Fluorine-containing compounds are highly sought after in drug discovery due to their ability to enhance metabolic stability, bioavailability, and binding affinity to biological targets. Meanwhile, the sulfanyl group can participate in various chemical reactions, enabling the synthesis of more complex derivatives. This combination of features makes the compound a valuable building block for medicinal chemistry and other high-value applications.

In the context of current trends, 2-[(Difluoromethyl)sulfanyl]pyridine-4-carbonitrile aligns with the growing demand for fluorinated compounds and heterocyclic intermediates. Fluorine incorporation is a hot topic in pharmaceutical research, as evidenced by the increasing number of FDA-approved drugs containing fluorine atoms. Additionally, the rise of AI-driven drug discovery and computational chemistry has amplified interest in such compounds, as they are often used to train machine learning models for predicting molecular properties and reactivity. This compound’s unique structure makes it a candidate for inclusion in virtual screening libraries and high-throughput experimentation.

From a synthetic perspective, 2-[(Difluoromethyl)sulfanyl]pyridine-4-carbonitrile can be prepared through several routes, including nucleophilic substitution reactions on pyridine derivatives or via cross-coupling methodologies. The choice of synthetic pathway often depends on the desired purity, yield, and scalability requirements. Researchers frequently search for optimized synthesis protocols and alternative routes to access this compound, reflecting the broader need for efficient and sustainable chemical processes. Green chemistry principles, such as minimizing hazardous reagents and reducing waste, are increasingly applied to the synthesis of such intermediates.

The applications of 2-[(Difluoromethyl)sulfanyl]pyridine-4-carbonitrile extend beyond pharmaceuticals. In agrochemicals, fluorinated pyridines are known to exhibit herbicidal, fungicidal, and insecticidal activities, making them valuable for crop protection. The compound’s carbonitrile group also opens doors to material science applications, such as the development of organic semiconductors or metal-organic frameworks (MOFs). These interdisciplinary uses highlight the compound’s versatility and its potential to address challenges in multiple industries.

For those seeking CAS No. 1887223-37-1 suppliers or technical data sheets, it is essential to verify the compound’s purity and characterization data, typically provided via NMR, HPLC, or mass spectrometry. Quality control is critical, especially when the compound is intended for use in sensitive applications like drug development. Furthermore, regulatory compliance and safety data (e.g., SDS) should always be reviewed to ensure proper handling and storage.

In summary, 2-[(Difluoromethyl)sulfanyl]pyridine-4-carbonitrile (CAS No. 1887223-37-1) represents a compelling example of how fluorinated heterocycles can drive innovation across multiple scientific disciplines. Its structural features, synthetic accessibility, and broad applicability make it a subject of ongoing research and commercial interest. As the demand for tailored chemical intermediates grows, this compound is poised to play a pivotal role in the development of next-generation solutions for healthcare, agriculture, and advanced materials.